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Compound of Interest

Compound Name:
4-(Prop-2-en-1-yl)oxane-4-

carbaldehyde

CAS No.: 1935013-79-8

Cat. No.: B2939153

Get Quote

Executive Summary & Strategic Context
In modern drug design, the 4,4-disubstituted tetrahydropyran (THP) ring is a privileged scaffold.

It is frequently employed to modulate lipophilicity (LogD), block metabolic "soft spots"

(specifically CYP450-mediated oxidation at the 4-position), and lower hERG channel inhibition

compared to its piperidine analogs.

However, the structural elucidation of these moieties and their metabolites via HRMS is non-

trivial. Unlike simple aliphatic chains, the THP ring undergoes complex ring-opening and

rearrangement reactions. This guide dissects the fragmentation mechanics of three distinct 4,4-

disubstituted classes:

4,4-Dimethyl THP: A lipophilic metabolic blocker.

4,4-Difluoro THP: An electron-withdrawing, polar bioisostere.
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4-Hydroxy-4-methyl THP: A common Phase I metabolite.

Mechanistic Principles of THP Fragmentation
To interpret the MS/MS spectra of these compounds, one must understand the causality of the

ring cleavage. The fragmentation is rarely random; it follows specific pathways dictated by

charge localization on the ether oxygen.

Core Pathway: The Oxonium-Driven Ring Opening
The primary event in Electrospray Ionization (ESI) is protonation of the ether oxygen

. The subsequent fragmentation is driven by the stability of the resulting carbocations.[1]

Alpha-Cleavage (C-C Bond Scission): The bond adjacent to the oxonium ion (C2-C3 or C6-

C5) breaks, opening the ring.

Hydrogen Rearrangement: A hydrogen atom (often from C3 or C5) migrates to the oxygen,

neutralizing the charge or facilitating further cleavage.

Substituent Ejection: The nature of the substituents at C4 dictates whether the chain

fragments or re-cyclizes.

Comparative Fragmentation Pathways
Feature 4,4-Dimethyl THP 4,4-Difluoro THP

4-Hydroxy-4-methyl

THP

Electronic Effect Electron-Donating (+I)
Electron-Withdrawing

(-I)

Resonance (+M) /

Inductive (-I)

Primary Loss
Neutral alkene (

)

(rare) or Ring

Cleavage
(Dehydration)

Ring Stability
High (Gem-dimethyl

effect)

Moderate (Inductive

destabilization)

Low (Facile

elimination)

Diagnostic Ion 69.07 (Isoprenyl

cation)

77.02 (Difluoroallyl

cation)
43.02 (Acetyl cation)
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Visualization of Fragmentation Pathways
The following diagram illustrates the divergent pathways for a generic 4,4-disubstituted THP.
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Caption: Divergent fragmentation pathways of 4,4-disubstituted THPs driven by substituent

electronics.

Experimental Protocol: HRMS Structural Elucidation
To reliably characterize these patterns, a standardized "self-validating" protocol is required.[2]

This workflow ensures that observed fragments are true structural reporters and not in-source

artifacts.

Step-by-Step Methodology
Sample Preparation:

Dissolve compound to 1 µM in 50:50 Methanol:Water + 0.1% Formic Acid.

Why: Methanol aids solubility of lipophilic THPs; Formic acid ensures full protonation (

) for ESI.

Source Conditions (ESI):

Flow Rate: 5-10 µL/min (Direct Infusion) or 0.3 mL/min (LC-MS).
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Capillary Voltage: 3.5 kV (Positive Mode).

Source Temp: 300°C.

Critical Check: If analyzing 4-hydroxy-THP, lower source temp to 200°C to prevent thermal

dehydration in the source.

MS/MS Acquisition (Collision Energy Ramping):

Do not use a static Collision Energy (CE).

Protocol: Acquire spectra at stepped CE: 10, 20, 40, and 60 eV.

Reasoning: Low CE (10-20 eV) preserves the molecular ion and reveals water loss. High

CE (40-60 eV) is required to break the robust C-F bonds in difluoro-THPs or shatter the

stable gem-dimethyl ring.

Data Analysis (Mass Defect Filtering):

Use Mass Defect (MD) filtering to identify halogenated fragments.

Fluorine has a negative mass defect. Fragments retaining the

group will have a distinctively lower mass defect than purely aliphatic fragments.

Diagnostic Fragment Table
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Precursor Type

Characteristic Loss
(

)

Resulting
Fragment Structure

Interpretation

4,4-Dimethyl
-56.0626 Da (

)

Protonated

Formaldehyde ether

Retro-cleavage of the

ring; loss of isobutene

unit.

4,4-Difluoro
-20.0062 Da (

)
Dihydropyran cation

Rare; indicates high

internal energy.

Usually ring breaks

first.

4,4-Difluoro
-64.0125 Da (

)
Oxonium species

Loss of the

difluoroethylene

bridge.

4-OH-4-Me
-18.0106 Da (

)

Dominant. Rapid

elimination to form the

endocyclic alkene.

Case Study: Distinguishing Isobaric Metabolites
A common challenge in drug development is distinguishing a 4-hydroxylated metabolite (on the

ring) from an N-oxide or hydroxylated alkyl chain.

Scenario: You observe a metabolite with

shift.

Hypothesis A: Hydroxylation at the 4-position of the THP ring.

Hypothesis B: N-oxidation of a pendant amine.

Validation Workflow:

Perform MS/MS at 20 eV.

Observation:
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If Hypothesis A (4-OH-THP): You will see a dominant base peak of

(Water loss) due to the tertiary alcohol's stability facilitating elimination.

If Hypothesis B (N-Oxide): You will likely see a characteristic loss of 16 Da or 17 Da (

radical), but rarely a clean water loss as the base peak.

Conclusion: The lability of the 4-hydroxy-4-methyl THP moiety serves as a diagnostic

fingerprint.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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